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Compound of Interest

Compound Name: S0456

Cat. No.: B15554593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

S0456 is a near-infrared (NIR) fluorescent dye that serves as a critical raw material in the

synthesis of targeted imaging agents, most notably OTL38 (Pafolacianine).[1][2] Its utility in

research and development, particularly in the field of cancer imaging, necessitates a thorough

understanding of its physicochemical properties. This guide provides a comprehensive

overview of the solubility, solvent compatibility, and storage conditions for S0456, compiled

from available technical data.

Physicochemical Properties
S0456 is a green to dark green solid with the molecular formula C38H44ClN2Na3O12S4 and a

molecular weight of 953.44 g/mol .[1][3] Its primary application is as a fluorescent label, with

excitation and emission maxima in the near-infrared spectrum, approximately at 788 nm and

800 nm, respectively.[3][4]
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Property Value Source

CAS Number 1252007-83-2 [1][2][3]

Molecular Formula C38H44ClN2Na3O12S4 [1][2][3]

Molecular Weight 953.44 [1][2][3]

Appearance Green to dark green solid [1][4]

Excitation Wavelength (Ex) ~788 nm [3][4]

Emission Wavelength (Em) ~800 nm [3][4]

Solubility and Solvent Compatibility
S0456 exhibits significant solubility in aqueous solutions. The primary recommended solvent

for preparing stock solutions is water.

Solvent Concentration Conditions Source

Water (H₂O)
33.33 mg/mL (34.96

mM)

Requires sonication,

warming, and heating

to 60°C for

dissolution.

[1][2][5]

While detailed solubility data in other common laboratory solvents is not extensively published,

its application in forming conjugates like OTL38 suggests compatibility with polar aprotic

solvents under specific reaction conditions. For in vivo studies involving formulations with low

water solubility, co-solvents such as DMSO, PEG400, or Tween 80 have been suggested as

part of general formulation strategies, though S0456's inherent water solubility may render

these unnecessary for simple delivery.[4]

Experimental Protocols
Preparation of Aqueous Stock Solution
This protocol is based on the solubility information provided by suppliers.[1][2][5]
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Materials:

S0456 solid powder

Nuclease-free water

Sterile, conical centrifuge tubes

Ultrasonic bath

Water bath or heating block set to 60°C

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Weigh the desired amount of S0456 powder in a sterile conical tube.

Add the calculated volume of nuclease-free water to achieve the target concentration (e.g.,

for 10 mg of S0456, add 0.3 mL of water to get a concentration of 33.33 mg/mL).

Briefly vortex the tube to wet the powder.

Place the tube in an ultrasonic bath for 10-15 minutes to aid in dispersion.

Transfer the tube to a water bath or heating block set at 60°C. Intermittently vortex the

solution until the solid is completely dissolved.

Allow the solution to cool to room temperature.

For applications requiring sterility, filter the solution through a 0.22 µm syringe filter into a

new sterile tube.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store as recommended.
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Storage and Stability
Proper storage of S0456 is crucial to maintain its integrity and performance. Recommendations

vary based on whether the compound is in solid form or dissolved in a solvent.

Solid Form
As a solid powder, S0456 should be stored in a tightly sealed container, protected from

moisture and light.[2][3]

Temperature Duration Conditions Source

4°C 2 years

Tightly sealed,

desiccated, away from

light.

[3][4]

-20°C 3 years

Tightly sealed, away

from moisture and

light.

[4]

In Solvent
Stock solutions of S0456 are significantly less stable than the solid form and require colder

storage temperatures.

Temperature Duration Conditions Source

-20°C 1 month
In a sealed container,

protected from light.
[1][2][4]

-80°C 6 months
In a sealed container,

protected from light.
[1][2][4]

It is imperative to use aliquots to minimize the number of freeze-thaw cycles, which can

degrade the compound.

Application in Targeted Imaging Agent Synthesis
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S0456 is a key component in the synthesis of OTL38, a folate receptor-targeted NIR dye.[1][2]

In this application, S0456 is conjugated to a modified folic acid molecule. This process not only

provides the fluorescent properties for imaging but also contributes to the binding affinity for the

folate receptor, which is often overexpressed in various cancer cells.[1]

Synthesis of OTL38 Mechanism of Action

S0456
(NIR Fluorescent Dye)

OTL38
(Targeted Imaging Agent)

Conjugation

Modified Folic Acid
(Targeting Ligand) OTL38

Folate Receptor (FR)
(Overexpressed on Cancer Cells)

Binding

Cancer Cell

Internalization

NIR Fluorescence Imaging

Detection

Click to download full resolution via product page

Caption: Synthesis of OTL38 from S0456 and its subsequent targeting of the Folate Receptor

for NIR imaging.

Experimental Workflow: Solution Preparation
The following diagram outlines a typical workflow for preparing and storing S0456 solutions for

experimental use.
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Start: S0456 Powder

1. Weigh S0456

2. Add Solvent
(e.g., H₂O)

3. Dissolve
(Vortex, Sonicate, Heat to 60°C)

4. Cool to Room Temperature

5. Sterile Filter (0.22 µm)
(Optional)

6. Aliquot into Tubes

7. Store at -20°C or -80°C

Ready for Use

Click to download full resolution via product page

Caption: Standard workflow for the preparation of S0456 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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